Cas no 885273-93-8 (2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid)

• Product Name: 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid
• CAS No: 885273-93-8
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• MDL: MFCD04114892
• CID: 993187
• PubChem ID: 44607723
• Update Time: 2025-07-02

2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-CARBOXYMETHYL-MORPHOLINE-4-CARBOXYLIC ACID BENZYL ESTER
• 2-(4-phenylmethoxycarbonylmorpholin-3-yl)acetic acid
• 4-Cbz-3-carboxymethyl-morpholine
• 2-(4-((BENZYLOXY)CARBONYL)MORPHOLIN-3-YL)ACETIC ACID
• 3-MORPHOLINEACETIC ACID,4-[(PHENYLMETHOXY)CARBONYL]
• 4-[(PHENYLMETHOXY)CARBONYL]-3-MORPHOLINEACETIC ACID
• 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid
• SCHEMBL18988799
• 4-Cbz-3-morpholineacetic acid
• FT-0736219
• 2-{4-[(benzyloxy)carbonyl]morpholin-3-yl}acetic acid
• AKOS017558002
• EN300-815797
• 2-(4-((BENZYLOXY)CARBONYL)MORPHOLIN-3-YL)ACETICACID
• AB19185
• 885273-93-8
• DB-077551

• MDL： MFCD04114892
• Inchi： 1S/C14H17NO5/c16-13(17)8-12-10-19-7-6-15(12)14(18)20-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,16,17)
• InChI Key： LPLJSOYTOLXMBJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 279.11100
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.07000
• LogP: 1.43660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid

Professional Introduction to 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic Acid (CAS No. 885273-93-8)

2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 885273-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties as intermediates in the synthesis of bioactive agents, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid features a complex arrangement of functional groups, including a benzyloxy moiety and a carbonylmorpholine ring system. These structural elements contribute to the compound's unique chemical and biological characteristics, making it a valuable scaffold for further derivatization and functionalization. The presence of the acetic acid side chain further enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological properties.

In recent years, there has been growing interest in the development of morpholine derivatives due to their broad spectrum of biological activities. Morpholine-based compounds have been explored for their potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions. The specific configuration of 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid makes it an attractive candidate for further investigation as a lead compound in drug discovery programs.

One of the most compelling aspects of 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid is its versatility as a synthetic intermediate. The benzyloxy group provides a protected carboxylic acid functionality, which can be selectively removed under specific conditions to yield the corresponding free acid or ester derivatives. This feature is particularly useful in multi-step synthetic routes where controlled regioselectivity is essential. Additionally, the carbonylmorpholine ring system introduces rigidity and stability to the molecule, which can be advantageous in terms of improving pharmacokinetic properties such as solubility and metabolic stability.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse intermediates in drug development. Compounds like 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid play a crucial role in this context by providing chemists with a flexible platform for generating novel analogs with enhanced biological activity. Recent studies have demonstrated that morpholine derivatives can modulate various biological pathways by interacting with target proteins and enzymes. For instance, some morpholine-based compounds have shown promise in inhibiting enzymes involved in cancer cell proliferation and inflammation.

The synthesis of 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid involves several key steps that highlight its complexity and synthetic challenge. The process typically begins with the preparation of a morpholine derivative, followed by functionalization with a benzyloxy group and subsequent acetylation to introduce the carboxylic acid functionality. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its synthetic utility, 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid has been investigated for its potential therapeutic effects. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, its ability to cross the blood-brain barrier makes it an intriguing candidate for treating central nervous system disorders. Ongoing research is focused on elucidating its mechanism of action and identifying potential clinical applications.

The development of new drug candidates is a highly collaborative effort that involves chemists, biologists, and pharmacologists working together to identify promising molecules and optimize their properties. 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid exemplifies how structural innovation can lead to the discovery of novel therapeutic agents with significant medical value. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.

The future prospects for 2-{4-(benzyloxy)carbonylmorpholin-3-yl}acetic acid are bright, with ongoing studies aimed at expanding its chemical diversity and exploring new applications. By leveraging cutting-edge synthetic methodologies and computational modeling techniques, researchers hope to accelerate the discovery process and bring new treatments to patients more quickly. The compound's unique structural features make it a valuable asset in the pharmaceutical toolkit, offering opportunities for innovation across multiple therapeutic areas.